Cas no 953988-57-3 (N-(5-chloro-2-methylphenyl)-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide)

• Product Name: N-(5-chloro-2-methylphenyl)-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide
• CAS No: 953988-57-3
• MF: C₂₀H₂₄ClN₃O₂
• MW: 373.876463890076
• CID: 6444559
• Update Time: 2025-06-08

N-(5-chloro-2-methylphenyl)-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methylphenyl)-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide
• N'-(5-chloro-2-methylphenyl)-N-[3-[4-(dimethylamino)phenyl]propyl]oxamide

• Inchi： 1S/C20H24ClN3O2/c1-14-6-9-16(21)13-18(14)23-20(26)19(25)22-12-4-5-15-7-10-17(11-8-15)24(2)3/h6-11,13H,4-5,12H2,1-3H3,(H,22,25)(H,23,26)
• InChI Key： ITNRQWGUEXKWBO-UHFFFAOYSA-N
• SMILES： C(NCCCC1=CC=C(N(C)C)C=C1)(=O)C(NC1=CC(Cl)=CC=C1C)=O

Additional information on N-(5-chloro-2-methylphenyl)-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide

N-(5-chloro-2-methylphenyl)-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide: A Comprehensive Overview

The compound with CAS No. 953988-57-3, known as N-(5-chloro-2-methylphenyl)-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a chloro-substituted aromatic ring, a methyl group, and a dimethylamino group, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of ethanediamide derivatives in drug discovery, particularly in the development of inhibitors for various enzymes and receptors. The presence of the dimethylamino group in this compound suggests potential bioavailability and stability, making it a promising candidate for further pharmacological evaluation. Researchers have also explored the role of aromatic substitution patterns in modulating the compound's activity, with the chloro group at position 5 playing a critical role in enhancing its selectivity.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes Friedel-Crafts alkylation or Suzuki coupling reactions. The integration of these techniques has enabled chemists to achieve high yields and purity levels, ensuring the compound's suitability for advanced research applications. Moreover, the use of green chemistry principles in its synthesis has been reported, aligning with current trends toward sustainable chemical practices.

In terms of applications, N-(5-chloro-2-methylphenyl)-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide has shown potential in several areas. In pharmaceutical research, it has been investigated as a potential inhibitor of kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. Additionally, its ability to act as a ligand in metalloorganic frameworks (MOFs) has opened avenues for its use in catalysis and gas storage technologies.

The safety profile of this compound is another critical aspect that has been thoroughly examined. Studies indicate that it exhibits low toxicity under standard experimental conditions, making it suitable for use in biological assays. However, proper handling and storage protocols must be adhered to ensure compliance with regulatory standards and minimize environmental impact.

Looking ahead, the continued exploration of N-(5-chloro-2-methylphenyl)-N'-{3-4-(dimethylamino)phenylpropyl}ethanediamide is expected to yield further insights into its therapeutic potential and industrial applications. Collaborative efforts between academic institutions and industry partners are likely to accelerate its development into a commercially viable product.